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Compound of Interest

Compound Name: 2-(Hexyloxy)benzonitrile

CAS No.: 121554-15-2

Cat. No.: B048131

Get Quote

Executive Safety Summary
2-(Hexyloxy)benzonitrile is an aryl nitrile ether. While the hexyloxy chain reduces volatility

compared to lower molecular weight nitriles, the cyano moiety (-CN) presents specific hazard

risks—primarily the potential release of hydrogen cyanide (HCN) upon contact with strong

acids or thermal decomposition.

Immediate Action Directive:

Do NOT mix with acidic waste streams (Risk of HCN evolution).

Do NOT mix with strong oxidizers (Risk of exothermic reaction/fire).

Primary Disposal Route: Commercial thermal incineration via approved hazardous waste

contractor.
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Parameter Data

Chemical Name 2-(Hexyloxy)benzonitrile

CAS Number 121554-15-2

Molecular Formula C₁₃H₁₇NO

Molecular Weight 203.28 g/mol

Physical State
Liquid or Low-Melting Solid (Structure-

dependent)

Solubility
Insoluble in water; Soluble in organic solvents

(DCM, EtOAc, DMSO)

Hazard Class
Irritant (Skin/Eye), Acute Toxicity

(Oral/Dermal/Inhal.)

Regulatory Framework (RCRA & EPA)
Unlike parent Benzonitrile (RCRA U019), 2-(Hexyloxy)benzonitrile is not a specifically listed

P- or U-list waste. Therefore, it must be characterized by its properties.

Waste Code Determination:

D001 (Ignitable): If the flash point is < 60°C (140°F). Note: As a higher molecular weight

ether, it likely exceeds this, but verification is required.

D003 (Reactive): Only if the specific batch generates toxic gases (cyanides) when

exposed to pH conditions between 2 and 12.5.

Default Classification: If not ignitable or reactive, classify as Non-RCRA Regulated

Chemical Waste (unless state regulations differ), but treat as Toxic Organic Waste for

safety.

Disposal Decision Matrix
The following workflow illustrates the decision logic for disposing of 2-(Hexyloxy)benzonitrile
based on its physical state and contamination level.
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Figure 1: Decision logic for segregating and packaging nitrile waste streams.
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Step-by-Step Disposal Protocols
Protocol A: Routine Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or stock solutions in organic solvents.

Segregation:

Ensure the waste container is designated for "Non-Halogenated Organic Solvents."

CRITICAL: Verify the container contains NO acidic waste (e.g., HCl, H₂SO₄).

pH Adjustment (Safety Layer):

It is best practice to keep nitrile waste slightly alkaline (pH 9-10) to prevent hydrolysis to

HCN. Add small amounts of aqueous Sodium Hydroxide (NaOH) or organic base

(Triethylamine) if the solution is neutral/acidic.

Containerization:

Use High-Density Polyethylene (HDPE) or glass carboys.

Do not fill >90% capacity to allow for thermal expansion.

Labeling:

Tag with full chemical name: "Waste 2-(Hexyloxy)benzonitrile in [Solvent Name]."

Add hazard warnings: "Toxic," "Irritant."

Protocol B: Solid Waste & Spill Cleanup
Applicability: Pure compound, contaminated gloves, weighing boats, or spill cleanup materials.

PPE Requirements:

Nitrile gloves (Double gloving recommended).

Safety goggles + Face shield (if splash risk exists).
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Lab coat + Chemical apron.

Spill Management:

Isolate: Evacuate the immediate area if the spill is large (>100mL) or if heating occurred.

Absorb: Cover the spill with an inert absorbent (Vermiculite, Diatomaceous Earth, or

Sand).[1] Do NOT use paper towels (combustible).

Collect: Scoop absorbed material into a wide-mouth HDPE jar or pail.

Decontamination:

Wipe the surface with a 1% aqueous NaOH solution to neutralize residues, followed by a

water rinse. Collect all rinsates into the liquid waste container.

Disposal:

Seal the jar/pail. Label as "Solid Hazardous Waste: Nitrile Contaminated Debris."

Chemical Compatibility & Segregation
Proper segregation is the primary defense against laboratory accidents involving nitriles.
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Figure 2: Chemical compatibility map. Red lines indicate dangerous combinations; green lines

indicate safe storage/disposal partners.

Scientific Rationale: Why Incineration?
While chemical hydrolysis (using strong base/acid) can convert nitriles to less toxic amides or

carboxylic acids (e.g., converting benzonitrile to benzoic acid), this procedure is not

recommended for routine disposal of 2-(Hexyloxy)benzonitrile for three reasons:

Solubility Issues: The hexyloxy chain renders the molecule lipophilic, making aqueous

hydrolysis slow and potentially incomplete, leading to a biphasic mixture that is difficult to

characterize.
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Process Safety: Hydrolysis requires refluxing with strong reagents, introducing thermal risks

and potential volatile emissions in a non-process environment.

Regulatory Compliance: Incomplete reaction products may still require hazardous waste

disposal, negating the effort. High-temperature incineration (>1000°C) ensures complete

destruction of the cyano group into N₂ and CO₂, leaving no toxic residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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